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Compound of Interest

Compound Name: N, 2-dihydroxy-5-methylbenzamide
CAS No.: 61799-77-7
Cat. No.: B1620700
Get Quote
. J

Executive Summary & Mechanism of Action

N,2-dihydroxy-5-methylbenzamide functions as a competitive inhibitor for enzymes
dependent on metal cofactors. The molecule possesses a "warhead" consisting of the N-
hydroxy (hydroxamic) and 2-hydroxy (phenolic) groups, which form a stable 5- or 6-membered
chelate ring with metal ions.

Primary Biological Targets:

+ Histone Deacetylases (HDACSs): Zinc-dependent enzymes regulating chromatin structure.
The hydroxamic acid group coordinates the active site

, preventing deacetylation.

¢ Alternative Oxidase (AOX): An iron-dependent mitochondrial enzyme (common in
fungi/plants/trypanosomes). This molecule is a methylated analog of Salicylhydroxamic Acid
(SHAM), the standard reference inhibitor for AOX.

» Urease: A nickel-dependent enzyme critical for bacterial pathogenesis (e.g., H. pylori).
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Figure 1: Mechanism of Action (Bidentate Chelation)
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Caption: The hydroxamic acid and phenolic hydroxyl groups coordinate the metal cofactor,
blocking substrate access.

Technical Note: Compound Handling & Stability

e Solubility: Soluble in DMSO (>10 mM) and Methanol. Limited solubility in neutral agueous
buffers.

« Stability Warning: Hydroxamic acids are prone to the Lossen rearrangement or hydrolysis
under strongly acidic/basic conditions or high temperatures.

o Storage: Store powder at -20°C. Prepare DMSO stocks fresh or store at -80°C for max 1
month.

o Assay Buffer: Avoid buffers containing competing chelators (e.g., EDTA, EGTA) as they
will interfere with the assay.

Protocol A: Fluorometric HDAC Inhibition Assay

Target: Zinc-dependent Histone Deacetylases (Class I/11). Utility: Cancer drug discovery,
Epigenetic profiling.
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Materials

e Enzyme: Recombinant Human HDACL1 or HelLa Nuclear Extract.

Substrate: Fluorogenic peptide (e.g., Boc-Lys(Ac)-AMC).

Developer: Trypsin or commercial HDAC developer solution.

Buffer: 25 mM Tris-HCI (pH 8.0), 137 mM NacCl, 2.7 mM KCI, 1 mM

Control Inhibitor: Trichostatin A (TSA) or SAHA (Vorinostat).

Experimental Workflow

o Compound Preparation:
o Prepare a 10 mM stock of N,2-dihydroxy-5-methylbenzamide in DMSO.

o Perform a 1:3 serial dilution in assay buffer (8 points). Final DMSO concentration in assay
should be <1%.

e Enzyme Incubation (Pre-incubation is Critical):
o In a black 96-well plate, add 10 pL of diluted compound.
o Add 30 pL of diluted HDAC enzyme solution.

o Crucial Step: Incubate for 15 minutes at 25°C. This allows the inhibitor to reach equilibrium
with the active site Zinc.

e Substrate Addition:
o Add 10 pL of Fluorogenic Substrate (50 uM final conc).
o Incubate for 30-60 minutes at 37°C.

e Development:
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o Add 50 pL of Developer Solution (containing Trypsin).

o Incubate for 15 minutes at room temperature. (Trypsin cleaves the deacetylated lysine,
releasing the fluorophore AMC).

o Detection:

o Read Fluorescence: Ex 350-360 nm / Em 450-460 nm.

Data Analysis

Calculate % Inhibition using the formula:

e RFU_control: Enzyme + Substrate + DMSO (No inhibitor).

e RFU_blank: Buffer + Substrate (No enzyme).

Protocol B: Alternative Oxidase (AOX) Respirometry
Assay

Target: Iron-dependent Mitochondrial Alternative Oxidase. Utility: Antimicrobial
(Fungi/Trypanosomes) and Plant Physiology. Note: This compound is a methyl-derivative of
SHAM. This assay validates its specificity against the ubiquinol oxidase pathway.

Materials

 Biological Source: Isolated mitochondria (e.g., from Sauromatum guttatum, Candida
albicans, or Trypanosoma brucei).

o Respirometer: Clark-type Oxygen Electrode or Seahorse XF Analyzer.
e Respiration Buffer: 0.3 M Mannitol, 10 mM KCI, 5 mM

, 10 mM Phosphate buffer (pH 7.2).

e Substrate: Succinate (10 mM) + ATP (1 mM).

¢ Inhibitors:
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o KCN (Potassium Cyanide): Blocks Complex IV (Cytochrome ¢ Oxidase).

o N,2-dihydroxy-5-methylbenzamide: Target AOX inhibitor.

Experimental Workflow (Clark Electrode Method)

e Baseline Respiration:

o

Add 2 mL Respiration Buffer to the chamber (calibrated to 100% air saturation).

o

Add Mitochondria (0.5-1.0 mg protein). Allow signal to stabilize.

[¢]

Add Succinate (10 mM) to initiate State 2 respiration.

[¢]

Add ADP (150 uM) to initiate State 3 (Active) respiration.

» Isolate AOX Pathway:

o Add KCN (1 mM).

o Observation: Respiration will drop significantly but not to zero if AOX is present. The
remaining oxygen consumption is purely AOX-driven.

¢ [nhibitor Titration:

o Titrate N,2-dihydroxy-5-methylbenzamide (from 100 mM DMSO stock) in stepwise
aliquots (e.g., 10 uM, 50 uM, 100 pM, 500 pM).

o Record the decrease in Oxygen Consumption Rate (OCR) after each addition.

o Validation:

o The OCR should drop to near zero (background) if the compound effectively inhibits AOX.

Figure 2: AOX Assay Logic Flow
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Caption: Workflow to isolate and inhibit the Alternative Oxidase pathway using KCN and the
test compound.

Expected Results & Troubleshooting

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1620700/docs?utm_src=pdf-body-img#application-note-in-vitro-profiling-of-n-2-dihydroxy-5-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Parameter HDAC Assay (Zinc) AOX Assay (Iron)
Expected IC50 Low micromolar (1-50 uM) Mid micromolar (50-500 puM)
] Pre-incubation time (critical for ~ Mitochondrial integrity (RCR >
Key Variable o
binding) 3)
Fluorescence quenching by DMSO > 2% disrupts
Interference
compound membranes
Control TSA (Nanomolar potency) SHAM (Standard reference)

Expert Insight: If the compound shows weak activity in the HDAC assay, verify the integrity of
the hydroxamic acid group using Ferric Chloride (

) testing. A red/violet color indicates the hydroxamic acid is intact. If the solution is colorless, the
compound may have hydrolyzed to the corresponding carboxylic acid (5-methylsalicylic acid),
which is inactive against HDACs.

References

e Hydroxamic Acid Chelation Chemistry

o Marmion, C. J., et al. (2004). "Hydroxamic acids - An intriguing family of metal chelators
and metalloenzyme inhibitors." European Journal of Inorganic Chemistry.

e HDAC Inhibition Protocols

o Wegener, D., et al. (2003). "Fluorogenic substrates for histone deacetylases." Chemistry &
Biology.

o Alternative Oxidase (AOX)

o Siedow, J. N., & Girvin, M. E. (1980). "Alternative respiratory pathway. Its role in seed
respiration and its inhibition by salicylnydroxamic acid." Plant Physiology.

e Compound Synthesis & Metal Binding Context

o Puerta, D. T. (2006). "The use of Metal-Binding Pharmacophores as Druglike Small
Molecule Metalloenzyme Inhibitors." University of California, San Diego Thesis.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Describing Compound 5.48: N,2-dihydroxy-5-methylbenzamide).[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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